Cas no 537012-31-0 (3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole)

• Product Name: 3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole
• CAS No: 537012-31-0
• MF: C₂₂H₂₆N₂O
• MW: 334.454645633698
• CID: 6387091
• PubChem ID: 4160874
• Update Time: 2025-05-30

3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole
• 3-[(4-methoxyphenyl)-piperidin-1-ylmethyl]-2-methyl-1H-indole
• F1217-0213
• 3-[(4-methoxyphenyl)(piperidin-1-yl)methyl]-2-methyl-1H-indole
• 3-((4-methoxyphenyl)(piperidin-1-yl)methyl)-2-methyl-1H-indole
• Oprea1_516035
• Z57301537
• AKOS016297872
• 537012-31-0
• AKOS000808560
• Oprea1_534974
• 1H-Indole, 3-[(4-methoxyphenyl)-1-piperidinylmethyl]-2-methyl-

• Inchi： 1S/C22H26N2O/c1-16-21(19-8-4-5-9-20(19)23-16)22(24-14-6-3-7-15-24)17-10-12-18(25-2)13-11-17/h4-5,8-13,22-23H,3,6-7,14-15H2,1-2H3
• InChI Key： VLCZJVCINUKQMY-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)(C1C=CC(OC)=CC=1)C1=C(NC2=CC=CC=C12)C

Computed Properties

• Exact Mass: 334.204513457g/mol
• Monoisotopic Mass: 334.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 28.3Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 493.1±45.0 °C(Predicted)
• pka: 18.31±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole

Recent Advances in the Study of 3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole (CAS: 537012-31-0)

The compound 3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole (CAS: 537012-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for drug development. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with serotonin receptors. Preliminary in vitro studies indicate that 3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole exhibits high affinity for 5-HT2A and 5-HT2C receptors, suggesting its potential utility in the treatment of psychiatric disorders such as depression and schizophrenia. Molecular docking simulations have further revealed that the methoxyphenyl and piperidinyl moieties play a critical role in receptor binding, providing insights for future structure-activity relationship (SAR) studies.

In addition to its serotonergic activity, recent research has explored the compound's potential as an anti-inflammatory agent. In vivo models of inflammation have demonstrated that 3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole significantly reduces pro-inflammatory cytokine levels, such as TNF-α and IL-6. These findings are particularly relevant for the development of novel therapeutics for chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Another notable advancement is the optimization of the synthetic route for 3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole. Recent publications have reported improved yields and purity through the use of catalytic asymmetric synthesis and green chemistry principles. These methodological improvements are expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through medicinal chemistry approaches. Furthermore, comprehensive toxicological assessments are required to ensure the compound's safety profile before progressing to human trials.

In conclusion, 3-(4-methoxyphenyl)(piperidin-1-yl)methyl-2-methyl-1H-indole (CAS: 537012-31-0) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Ongoing research efforts are focused on refining its pharmacological properties, optimizing synthesis, and addressing translational challenges. The compound's dual activity on serotonin receptors and inflammatory pathways positions it as a promising candidate for multifunctional drug development in the coming years.